(NZ)-N-[(3,5-dimethylpiperidin-1-yl)-phenylmethylidene]-4-fluorobenzenesulfonamide

• IUPAC Name: (NZ)-N-[(3,5-dimethylpiperidin-1-yl)-phenylmethylidene]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C20H23FN2O2S/c1-15-12-16(2)14-23(13-15)20(17-6-4-3-5-7-17)22-26(24,25)19-10-8-18(21)9-11-19/h3-11,15-16H,12-14H2,1-2H3/b22-20-
• InChI Key: YTMXFXCIRZRDAL-XDOYNYLZSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=NS(=O)(=O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C
• Isomeric SMILES: CC1CC(CN(C1)/C(=N\S(=O)(=O)C2=CC=C(C=C2)F)/C3=CC=CC=C3)C
• Molecular Formula: C20H23FN2O2S
• Molecular Weight: 374.5 g/mol

Description

(NZ)-N-[(3,5-dimethylpiperidin-1-yl)-phenylmethylidene]-4-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C20H23FN2O2S and its molecular weight is 374.47. The purity is usually 95%.
BenchChem offers high-quality (NZ)-N-[(3,5-dimethylpiperidin-1-yl)-phenylmethylidene]-4-fluorobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (NZ)-N-[(3,5-dimethylpiperidin-1-yl)-phenylmethylidene]-4-fluorobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and structural characterization of sulfonamide derivatives are foundational in exploring their applications. For instance, the synthesis of novel sulfonamide molecules involves intricate chemical reactions, as demonstrated by Murthy et al. (2018), who characterized a newly synthesized sulfonamide molecule through spectral data comparison, vibrational wave number assignment, and the investigation of molecular interactions using several computational and experimental methods (Murthy et al., 2018). These foundational studies provide a basis for understanding the physical and chemical properties of sulfonamide derivatives, which is crucial for their application in various scientific fields.

Anticancer and Antimicrobial Activities

Sulfonamide derivatives have been investigated for their potential anticancer and antimicrobial activities. Research by Ghorab et al. (2017) explored the synthesis of novel sulfonamide derivatives and evaluated their antimicrobial efficacy against various bacterial and fungal strains, highlighting the potent activities of specific compounds compared to reference drugs (Ghorab et al., 2017). Additionally, Wang et al. (2012) focused on a specific sulfonamide derivative, KCN1, assessing its in vitro and in vivo anti-cancer activities, particularly against pancreatic cancer, alongside its pharmacological properties (Wang et al., 2012). These studies signify the potential of sulfonamide derivatives as therapeutic agents in combating cancer and microbial infections.